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Compound of Interest

Compound Name: 2,6-Dimethylphenoxyacetic acid

Cat. No.: B020233

An In-depth Technical Guide to 2,6-Dimethylphenoxyacetic Acid: Molecular Structure,
Synthesis, and Applications

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 2,6-dimethylphenoxyacetic
acid, covering its molecular structure, physicochemical properties, synthesis, and primary
applications, with a particular focus on its role in the pharmaceutical industry.

Molecular Structure and Identification

2,6-Dimethylphenoxyacetic acid is an organic compound featuring a phenoxyacetic acid core
with two methyl groups substituted at the 2 and 6 positions of the benzene ring.

e Molecular Formula: C10H1203

e Molecular Weight: 180.20 g/mol .[1]

e IUPAC Name: 2-(2,6-dimethylphenoxy)acetic acid.[2]
« CAS Number: 13335-71-2.[1]

e SMILES: CC1=C(C(=CC=C1)C)OCC(=0)0.[2]

e InChl Key: MLBCURLNKYKBEQ-UHFFFAOYSA-N.[2]
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Molecular Structure of 2,6-Dimethylphenoxyacetic Acid

Molecular Structure of 2,6-Dimethylphenoxyacetic Acid
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Caption: 2D structure of 2,6-Dimethylphenoxyacetic acid.

Physicochemical and Analytical Data
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A summary of the key physicochemical and analytical properties of 2,6-

dimethylphenoxyacetic acid is presented in Table 1.

Table 1: Physicochemical and Analytical Properties of 2,6-Dimethylphenoxyacetic Acid

Property

Value

Reference(s)

Physical State

White to off-white crystalline

[1]

powder
Melting Point 137-141 °C [31[4]
Boiling Point 284-316 °C at 101.325 kPa [3]
Density 1.146 - 1.257 g/cm?3 at 20 °C [3114]
Soluble in Chloroform,
Solubility Methanol, Acetone, DMSO; [11[3]
Slightly soluble in water
pKa 3.356 at 25 °C [3]
LogP 0.91-1.77 [3][4]
Synthesis

The most prevalent and well-documented method for synthesizing 2,6-

dimethylphenoxyacetic acid is the Williamson ether synthesis.[5][6]

Williamson Ether Synthesis

This reaction involves the nucleophilic substitution of a halide from an a-haloacetic acid by the

phenoxide ion of 2,6-dimethylphenol.[6][7]
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Williamson Ether Synthesis Workflow
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Caption: General workflow for the synthesis of 2,6-dimethylphenoxyacetic acid.
Experimental Protocol:

A representative protocol for the Williamson ether synthesis of 2,6-dimethylphenoxyacetic
acid is as follows:
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e Phenoxide Formation: 2,6-dimethylphenol is dissolved in an aqueous solution of a strong
base, such as potassium hydroxide, to form the potassium 2,6-dimethylphenoxide salt.[5]

e Reaction: The solution is heated to reflux, and an aqueous solution of chloroacetic acid is
added dropwise. The reaction mixture is refluxed for a short period after the addition is
complete.[5]

o Work-up: The reaction mixture is cooled and then acidified with a strong acid, such as
hydrochloric acid, to precipitate the crude 2,6-dimethylphenoxyacetic acid.[5][8]

 Purification: The crude product is collected by filtration and can be purified by
recrystallization from boiling water.[5]

Function and Applications

The principal application of 2,6-dimethylphenoxyacetic acid is as a key starting material and
intermediate in the synthesis of pharmaceuticals and potentially agrochemicals.

Pharmaceutical Intermediate in Lopinavir Synthesis

2,6-Dimethylphenoxyacetic acid is a critical building block in the industrial synthesis of
Lopinavir, an antiretroviral protease inhibitor used in the treatment of HIV/AIDS.[9][10][11] In
the synthesis pathway, the carboxylic acid group of 2,6-dimethylphenoxyacetic acid is
typically activated (e.g., by conversion to an acid chloride with thionyl chloride) and
subsequently reacted with a complex amine intermediate to form a crucial amide linkage in the
final Lopinavir molecule.[9][12]

Agrochemicals

While phenoxyacetic acids as a class are known for their use as herbicides and plant growth
regulators, specific applications of 2,6-dimethylphenoxyacetic acid in this sector are not
extensively documented in publicly available literature.[1]

Pharmaceutical Impurity

Due to its role as a key raw material, 2,6-dimethylphenoxyacetic acid is considered a
potential impurity in the final drug substance of Lopinavir.[13] Regulatory bodies like the ICH
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have guidelines that stipulate the need to identify and characterize impurities in active
pharmaceutical ingredients to ensure the safety and quality of the drug product.[14]

Biological Function and Signaling Pathways

There is a significant lack of published scientific data on the specific biological functions,
mechanism of action, and any associated signaling pathways for 2,6-dimethylphenoxyacetic
acid itself. Its primary utility is established as a chemical intermediate.

It is crucial to differentiate 2,6-dimethylphenoxyacetic acid from structurally related
compounds that possess distinct biological activities. For example, Mexiletine, which shares
the 2,6-dimethylphenoxy moiety but has an aminopropane side chain instead of an acetic acid
group, is a well-known Class IB antiarrhythmic drug that acts as a sodium channel blocker.[10]
The pharmacological profile of Mexiletine cannot be extrapolated to 2,6-
dimethylphenoxyacetic acid due to the differences in their functional groups.

Experimental Protocols for Biological Evaluation

Given the absence of known biological targets, there are no standard experimental protocols
for assessing the biological activity of 2,6-dimethylphenoxyacetic acid. For researchers
interested in exploring its potential biological effects, a general screening approach would be
necessary. This could involve a battery of in vitro assays to test for various activities, such as
cytotoxicity, receptor binding, or enzyme inhibition, based on hypotheses derived from its
structural features or those of other phenoxyacetic acid derivatives.

Conclusion

2,6-Dimethylphenoxyacetic acid is a well-defined organic compound with its primary
significance lying in its role as a key intermediate in the synthesis of the antiretroviral drug
Lopinavir. Its molecular structure and physicochemical properties are well-documented, and its
synthesis is achieved through the robust Williamson ether synthesis. While its structural class
is associated with agrochemical applications, specific data for this compound is sparse.
Importantly, there is a lack of evidence for any direct biological function, and it should be clearly
distinguished from other biologically active molecules that share a similar structural fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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